Cas no 645-78-3 (Tetraethyl Thionopyrophosphate)

• Product Name: Tetraethyl Thionopyrophosphate
• CAS No: 645-78-3
• Molecular Formula: C₈H₂₀O₆P₂S
• Molecular Weight: 306.2534
• CID: 503780
• PubChem ID: 69529

Tetraethyl Thionopyrophosphate Properties

Names and Identifiers

• Thiodiphosphoric acid((HO)2(O)POP(S)(OH)2), OP,OP,OP',OP'-tetraethyl ester
• Tetraethyl Thionopyrophosphate
• diethoxyphosphinothioyl diethyl phosphate
• MonothionoTEPP
• MonothionoTEPP Solution
• Tetraethyl Thionopyr
• O,O,O,O-Tetraethyl thiodiphosphate
• thiodiphosphoric acid, O,O,O,O-tetraethyl ester
• BRN 1714018
• Fosarbin
• Tetraethyl thioonopyrophosphate
• O,S-TEPP
• Pyrophos
• 645-78-3
• Ethyl thiopyrophosphate ((EtO)2OPOPS(OEt)2)
• Tetraethyl monothionopyrophosphate
• DTXSID20983063
• Tetraethyl thionopyrophosphate; O,S-TEPP
• SCHEMBL8094244
• O,S-TEPP 100 microg/mL in Acetonitrile
• Monothiono TEPP
• 4-01-00-01350 (Beilstein Handbook Reference)
• O,O,O,O-Tetraethyl monothiodiphosphate
• Monothiopyrophosphoric acid, tetraethyl ester
• MTST
• Tetraethyl monothiopyrophosphate
• Phosarbin
• Thiodiphosphoric acid ((HO)2P(O)OP(S)(OH)2), tetraethyl ester
• QPXWUAQRJLSJRT-UHFFFAOYSA-N

• InChIKey： QPXWUAQRJLSJRT-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H20O6P2S/c1-5-10-15(9,11-6-2)14-16(17,12-7-3)13-8-4/h5-8H2,1-4H3
• SMILES： CCOP(=O)(OCC)OP(=S)(OCC)OCC

Computed Properties

• Exact Mass: 306.0457
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 10
• Monoisotopic Mass: 306.046
• Heavy Atom Count: 17
• Complexity: 278
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 95.3A^2

Experimental Properties

• LogP: 4.13220
• PSA: 63.22
• Refractive Index: 1.466
• Boiling Point: 307.6±25.0 °C at 760 mmHg
• Melting Point: N/A
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 139.8±23.2 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Density: 1.2±0.1 g/cm3